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Compound of Interest

Compound Name: N-Tosyl-3-pyrrolecarboxylic Acid

Cat. No.: B025278

An In-depth Technical Guide to the Physical Properties of N-Tosyl-3-pyrrolecarboxylic Acid

This technical guide provides a comprehensive overview of the known physical properties of N-
Tosyl-3-pyrrolecarboxylic Acid, with a specific focus on its melting point and solubility. This
document is intended for researchers, scientists, and professionals in the field of drug
development and organic synthesis.

Physicochemical Data

The physical characteristics of N-Tosyl-3-pyrrolecarboxylic Acid are crucial for its handling,
purification, and application in various chemical processes. The quantitative data available for
its key physical properties are summarized below.

Data Summary Table

Property Value Source
Melting Point 202-206 °C [1][2]
Appearance Brown solid [2]
Molecular Formula C12H11NO4S [1][2]13]
Molecular Weight 265.29 g/mol [11[3]
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Solubility Profile

N-Tosyl-3-pyrrolecarboxylic Acid is described as a white crystalline solid with strong acidity
and good solubility in water, forming a stable acid solution[1]. The presence of the carboxylic
acid group suggests that its solubility is pH-dependent. It is expected to be more soluble in
basic aqueous solutions due to the formation of the corresponding carboxylate salt[4].

While specific quantitative solubility data in a range of organic solvents is not readily available
in the provided search results, general solubility characteristics can be inferred. As a polar
organic molecule containing both a hydrogen bond donor (the carboxylic acid proton) and
multiple hydrogen bond acceptors (the sulfonyl and carboxyl oxygens), it is expected to have
some solubility in polar organic solvents such as alcohols, acetone, and ethyl acetate. Its
solubility is likely to be lower in nonpolar solvents like hexane or toluene.

Experimental Protocols

The following sections detail the standard methodologies for determining the melting point and
solubility of N-Tosyl-3-pyrrolecarboxylic Acid.

Melting Point Determination

The melting point of a crystalline solid is a key indicator of its purity. A sharp melting range
(typically 0.5-1.0°C) is characteristic of a pure compound, whereas impurities tend to lower and
broaden the melting range[5].

Methodology: Capillary Method using a Melting Point Apparatus

e Sample Preparation: A small amount of finely powdered, dry N-Tosyl-3-pyrrolecarboxylic
Acid is packed into a capillary tube to a height of about 3 mm[6]. The tube is then tapped
gently to ensure the sample is tightly packed at the bottom[6][7].

o Apparatus Setup: The capillary tube is placed in the heating block of a melting point
apparatus[5].

o Approximate Melting Point Determination: An initial rapid heating (e.g., 10-20°C per minute)
is performed to determine an approximate melting range[5].
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e Accurate Melting Point Determination: The apparatus is allowed to cool. A fresh sample is
then heated to a temperature approximately 10-15°C below the approximate melting point[5].
The heating rate is then slowed to about 1-2°C per minute to allow for thermal equilibrium([6].

o Data Recording: The temperature at which the first liquid appears (onset of melting) and the
temperature at which the entire sample becomes liquid (completion of melting) are recorded
as the melting point range[6][8].

Thermodynamic Solubility Determination

The shake-flask method is a standard procedure for determining the thermodynamic
equilibrium solubility of a compound in a given solvent[9].

Methodology: Shake-Flask Method

o Preparation of Saturated Solution: An excess amount of N-Tosyl-3-pyrrolecarboxylic Acid
is added to a known volume of the desired solvent (e.g., water, ethanol, acetone) in a sealed
container.

» Equilibration: The mixture is agitated (e.g., using a shaker bath) at a constant temperature
for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached between the
dissolved and undissolved solid.

» Phase Separation: The suspension is allowed to stand, and the undissolved solid is
separated from the solution by centrifugation followed by filtration of the supernatant through
a non-reactive filter (e.g., a 0.22 um syringe filter)[9].

e Quantification: The concentration of N-Tosyl-3-pyrrolecarboxylic Acid in the clear,
saturated filtrate is determined using a suitable analytical technique, such as High-
Performance Liquid Chromatography (HPLC) or UV-Vis spectroscopy.

o Data Reporting: The solubility is reported in units such as mg/mL or mol/L at the specified
temperature.

Visualized Workflow
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The following diagram illustrates the logical workflow for the characterization of the physical
properties of N-Tosyl-3-pyrrolecarboxylic Acid.
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Caption: Workflow for Determining Physical Properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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